Cas no 2248373-16-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-yloxy)pyridine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-yloxy)pyridine-4-carboxylate
• CAS No: 2248373-16-0
• MF: C₁₈H₁₄N₂O₆
• MW: 354.313564777374
• CID: 6109880
• PubChem ID: 165730704
• Update Time: 2025-05-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-yloxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248373-16-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-yloxy)pyridine-4-carboxylate
• EN300-6519702

• Inchi： 1S/C18H14N2O6/c21-16-13-3-1-2-4-14(13)17(22)20(16)26-18(23)11-5-7-19-15(9-11)25-12-6-8-24-10-12/h1-5,7,9,12H,6,8,10H2
• InChI Key： NSNKUBOEJIYVDF-UHFFFAOYSA-N
• SMILES： O1CCC(C1)OC1C=C(C=CN=1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 354.08518617g/mol
• Monoisotopic Mass: 354.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-yloxy)pyridine-4-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-yloxy)pyridine-4-carboxylate (CAS No. 2248373-16-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-yloxy)pyridine-4-carboxylate (CAS No. 2248373-16-0) is a highly specialized chemical entity with significant potential in pharmaceutical and materials science applications. Its unique molecular structure, featuring a 1,3-dioxo-isoindole core and a pyridine-4-carboxylate moiety, makes it a subject of interest for researchers exploring novel drug delivery systems and bioactive molecules. This article delves into its properties, synthesis, and emerging applications, aligning with current trends in green chemistry and precision medicine.

Recent advancements in heterocyclic chemistry have spotlighted compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-yloxy)pyridine-4-carboxylate due to their modular design and functional versatility. The integration of a tetrahydrofuran (oxolane) fragment enhances its solubility profile, addressing a common challenge in small-molecule drug development. Researchers are particularly intrigued by its potential as a prodrug or bioconjugate, leveraging its ester linkage for controlled release mechanisms—a hot topic in targeted therapy discussions.

From a synthetic perspective, the preparation of CAS 2248373-16-0 involves multi-step organic transformations, often employing catalytic esterification and protecting group strategies. These methods align with the growing demand for atom-efficient and low-waste processes, resonating with the principles of sustainable chemistry. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for pharmaceutical intermediates.

The compound’s structure-activity relationship (SAR) is under investigation for applications in neurological disorders and inflammatory pathways, areas where users frequently search for "new bioactive scaffolds" or "blood-brain barrier penetrants." Its isoindole-1,3-dione segment shares structural motifs with clinically validated pharmacophores, sparking interest in drug repurposing studies. Additionally, its potential role in polymeric materials—such as biodegradable coatings—connects to trending searches on "eco-friendly biomaterials."

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-yloxy)pyridine-4-carboxylate represents a convergence of innovation in medicinal chemistry and material science. Its CAS No. 2248373-16-0 serves as a key identifier for researchers navigating databases like SciFinder or Reaxys. As the scientific community prioritizes molecular diversity and sustainability, this compound exemplifies how tailored molecular architectures can address multifaceted challenges in modern science.